Cas no 1261911-34-5 (2-(2-Fluoro-4-methylphenyl)nicotinic acid)
1261911-34-5 structure
Product Name:2-(2-Fluoro-4-methylphenyl)nicotinic acid
CAS No:1261911-34-5
MF:C13H10FNO2
MW:231.222406864166
CID:2762949
PubChem ID:53222799
Update Time:2025-04-21
2-(2-Fluoro-4-methylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- MFCD18316973
- 2-(2-FLUORO-4-METHYLPHENYL)NICOTINIC ACID
- 2-(2-Fluoro-4-methylphenyl)nicotinic acid, 95%
- 1261911-34-5
- DTXSID10687149
- 2-(2-Fluoro-4-methylphenyl)nicotinic acid
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- Inchi: 1S/C13H10FNO2/c1-8-4-5-9(11(14)7-8)12-10(13(16)17)3-2-6-15-12/h2-7H,1H3,(H,16,17)
- InChI Key: NDBBOZJYLGENTA-UHFFFAOYSA-N
- SMILES: FC1C=C(C)C=CC=1C1C(C(=O)O)=CC=CN=1
Computed Properties
- Exact Mass: 231.06955672Da
- Monoisotopic Mass: 231.06955672Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2Ų
2-(2-Fluoro-4-methylphenyl)nicotinic acid Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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